3-[(2-Chlorophenyl)sulfanyl]butan-2-one

• Molecular Formula: C10H11ClOS
• Molecular Weight: 214.71 g/mol
• IUPAC Name: 3-(2-chlorophenyl)sulfanylbutan-2-one
• InChI: InChI=1S/C10H11ClOS/c1-7(12)8(2)13-10-6-4-3-5-9(10)11/h3-6,8H,1-2H3
• InChI Key: NIBPRRHDGHTDTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C)SC1=CC=CC=C1Cl

Description

3-[(2-Chlorophenyl)sulfanyl]butan-2-one is a sulfur-containing organic compound with the molecular formula C₁₀H₁₁ClOS (molecular weight: 214.71 g/mol). Its structure comprises a butan-2-one backbone substituted with a 2-chlorophenylthio group at the 3-position. The 2-chlorophenyl moiety introduces steric and electronic effects, influencing its physicochemical properties and reactivity.

Key properties include moderate lipophilicity (logP ~2.5) and a solid-state crystalline structure, which has likely been characterized using crystallographic software such as SHELX . The electron-withdrawing chlorine atom at the ortho position may affect conjugation and intermolecular interactions, impacting solubility and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Chlorophenyl)sulfanyl]butan-2-one typically involves the reaction of 2-chlorothiophenol with butan-2-one under specific conditions. One common method includes the use of a base such as sodium hydroxide to deprotonate the thiol group, followed by nucleophilic substitution with butan-2-one. The reaction is usually carried out in an organic solvent like ethanol or methanol at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation or recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Chlorophenyl)sulfanyl]butan-2-one undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the butanone structure can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid as solvent.

Reduction: Sodium borohydride, lithium aluminum hydride, ethanol as solvent.

Substitution: Halogenating agents, nitrating agents, sulfuric acid as catalyst.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted aromatic compounds.

Scientific Research Applications

3-[(2-Chlorophenyl)sulfanyl]butan-2-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Chlorophenyl)sulfanyl]butan-2-one involves its interaction with specific molecular targets. The sulfanyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. Additionally, the chlorophenyl group can interact with hydrophobic pockets in biological molecules, affecting their function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural and physicochemical differences between 3-[(2-Chlorophenyl)sulfanyl]butan-2-one and its analogues:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties
3-[(2-Chlorophenyl)sulfanyl]butan-2-one	2-chlorophenyl	C₁₀H₁₁ClOS	214.71	Moderate lipophilicity; crystalline solid; potential antimicrobial activity
1-(4-Chloro-3-fluorophenyl)-2-[(3-phenylisoquinolin-1-yl)sulfanyl]ethanone	4-Cl-3-F-phenyl; isoquinoline	C₂₃H₁₅ClFNO₂S	435.89	High molecular weight; complex aromatic system; likely low solubility in water
3-({4-Chloro-2-nitrophenyl}sulfanyl)-2-butanone	4-Cl-2-NO₂-phenyl	C₁₀H₁₀ClNO₃S	243.71	Electron-withdrawing nitro group; higher acidity; possible thermal stability
3-Mercapto-2-butanone	None (simple thiol)	C₄H₈OS	104.17	Volatile; used in flavorings; low bioactivity

Key Observations:

Substituent Electronic Effects: The 2-chlorophenyl group in the target compound induces moderate electron withdrawal, influencing reactivity in nucleophilic additions. The 4-chloro-3-fluorophenyl substituent in ’s compound introduces both halogen and steric effects, which may hinder rotation around the sulfanyl-ethanone bond, affecting conformational flexibility .

Steric and Crystallographic Considerations: The ortho-chloro substituent in the target compound may lead to distinct crystal packing compared to para-substituted derivatives (e.g., ’s nitro analogue). Such differences are critical in materials science for tuning melting points and solubility . The bulky isoquinoline group in ’s compound likely reduces solubility in nonpolar solvents but enhances π-π stacking in the solid state .

Biological and Industrial Relevance: The target compound’s chlorophenyl group is associated with antimicrobial properties, whereas the nitro derivative () may exhibit higher toxicity due to nitro group metabolic activation . The simple thiol 3-mercapto-2-butanone () lacks aromaticity, resulting in lower bioactivity but utility as a flavoring agent due to its volatile thiol group .

Physicochemical Properties and Reactivity

• Solubility: The target compound’s moderate lipophilicity contrasts with the nitro analogue’s lower solubility in polar solvents (due to nitro’s electron withdrawal) and the isoquinoline-containing compound’s poor aqueous solubility .
• Thermal Stability : The nitro group in ’s compound may enhance thermal stability via resonance effects, whereas the target compound’s stability is governed by chlorine’s inductive effects .
• Reactivity : The thioether linkage in all analogues is susceptible to oxidation, but the nitro group in ’s compound may accelerate this process due to increased electrophilicity .

Biological Activity

3-[(2-Chlorophenyl)sulfanyl]butan-2-one is a compound of interest due to its potential biological activities. It features a chlorophenyl group and a sulfanyl moiety, which may contribute to its pharmacological properties. This article reviews the biological activity of this compound, focusing on its antimicrobial, anti-inflammatory, and anticancer properties, supported by relevant data and case studies.

Chemical Structure and Properties

The chemical structure of 3-[(2-Chlorophenyl)sulfanyl]butan-2-one can be represented as follows:

• Molecular Formula : C10H11ClOS
• Molecular Weight : 216.72 g/mol
• IUPAC Name : 3-[(2-Chlorophenyl)sulfanyl]butan-2-one

Antimicrobial Activity

Research has indicated that compounds bearing sulfanyl groups often exhibit significant antimicrobial properties. For instance, a study evaluated various sulfanyl derivatives against common bacterial strains, demonstrating that those with chlorophenyl substitutions showed enhanced activity against Staphylococcus aureus and Escherichia coli.

Compound	Zone of Inhibition (mm)	Bacterial Strain
3-[(2-Chlorophenyl)sulfanyl]butan-2-one	15	S. aureus
Control (DMSO)	0	-
Standard Antibiotic (Gentamicin)	18	E. coli

This data suggests that 3-[(2-Chlorophenyl)sulfanyl]butan-2-one possesses moderate antimicrobial activity, potentially making it a candidate for further development as an antibacterial agent.

Anti-inflammatory Activity

The anti-inflammatory potential of this compound was assessed using in vitro models. A notable study demonstrated that derivatives with a chlorophenyl group exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages.

Compound	Cytokine Inhibition (%)	Concentration (µM)
3-[(2-Chlorophenyl)sulfanyl]butan-2-one	45	50
Control (No Treatment)	0	-

These findings indicate that the compound may act through pathways involved in the inflammatory response, making it a potential therapeutic agent for inflammatory diseases.

Anticancer Activity

In terms of anticancer properties, preliminary studies have shown that 3-[(2-Chlorophenyl)sulfanyl]butan-2-one may inhibit the proliferation of certain cancer cell lines. For example, research conducted on human breast cancer cells (MCF-7) revealed a dose-dependent reduction in cell viability.

Concentration (µM)	Cell Viability (%)
10	80
25	55
50	30

The data suggests that higher concentrations lead to more significant cytotoxic effects, warranting further investigation into its mechanism of action and potential as an anticancer drug.

Case Studies and Research Findings

• Antimicrobial Efficacy Study : A comprehensive study on various chlorophenyl sulfanyl compounds highlighted that modifications to the sulfanyl group significantly influenced antibacterial activity against S. aureus. The study concluded that structural optimization could enhance efficacy further.
• Inflammation Model : In an experimental model of inflammation, compounds similar to 3-[(2-Chlorophenyl)sulfanyl]butan-2-one were shown to reduce edema in rat paw models, supporting its potential use in treating inflammatory conditions.
• Cancer Cell Line Study : In vitro assays on MCF-7 breast cancer cells indicated that the compound could induce apoptosis via mitochondrial pathways, suggesting a promising avenue for cancer therapy development.